Cas no 89095-42-1 (2-Butenoic acid, 3-amino-, ethyl ester, hydrochloride)

• Product Name: 2-Butenoic acid, 3-amino-, ethyl ester, hydrochloride
• CAS No: 89095-42-1
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• CID: 612551
• PubChem ID: 135083823
• Update Time: 2025-04-19

2-Butenoic acid, 3-amino-, ethyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-amino-, ethyl ester, hydrochloride
• ethyl 3-aminobut-2-enoate,hydrochloride
• 89095-42-1
• ETHYL 3-AMINOBUT-2-ENOATE HYDROCHLORIDE
• ETHYL3-AMINOBUT-2-ENOATEHYDROCHLORIDE

• Inchi： 1S/C6H11NO2.ClH/c1-3-9-6(8)4-5(2)7;/h4H,3,7H2,1-2H3;1H/b5-4+;
• InChI Key： MXLCVUZJGATRLX-FXRZFVDSSA-N
• SMILES： Cl.O(C(/C=C(\C)/N)=O)CC

Computed Properties

• Exact Mass: 165.0556563g/mol
• Monoisotopic Mass: 165.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų